Cas no 7517-27-3 (1,2-Propanediol,3-(hexadecylamino)-)

• Product Name: 1,2-Propanediol,3-(hexadecylamino)-
• CAS No: 7517-27-3
• MF: C₁₉H₄₁NO₂
• MW: 315.534346342087
• CID: 564375
• PubChem ID: 111007
• Update Time: 2025-04-19

1,2-Propanediol,3-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(hexadecylamino)-
• 3-(Hexadecylamino)propane-1,2-diol
• 7517-27-3
• DTXSID80996639
• SCHEMBL745702
• N-(2,3-dihydroxypropyl)-hexadecylamine
• N-(2,3-dihydroxypropyl)-N-hexadecylamine
• EINECS 231-376-6
• NS00047071
• NQDNTSUCOCYXMR-UHFFFAOYSA-N

• Inchi： 1S/C19H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-19(22)18-21/h19-22H,2-18H2,1H3
• InChI Key： NQDNTSUCOCYXMR-UHFFFAOYSA-N
• SMILES： OC(CO)CNCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 315.31393
• Monoisotopic Mass: 315.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 58°C
• Refractive Index: 1.47
• PSA: 52.49